Cas no 1040660-67-0 (N-[1-(2,2-dimethylpropanoyl)-2,3-dihydro-1H-indol-6-yl]-4-propoxybenzene-1-sulfonamide)

N-[1-(2,2-dimethylpropanoyl)-2,3-dihydro-1H-indol-6-yl]-4-propoxybenzene-1-sulfonamide structure
1040660-67-0 structure
Product Name:N-[1-(2,2-dimethylpropanoyl)-2,3-dihydro-1H-indol-6-yl]-4-propoxybenzene-1-sulfonamide
CAS No:1040660-67-0
MF:C22H28N2O4S
MW:416.533724784851
CID:6594192
PubChem ID:25852435
Update Time:2024-01-16

N-[1-(2,2-dimethylpropanoyl)-2,3-dihydro-1H-indol-6-yl]-4-propoxybenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • N-[1-(2,2-dimethylpropanoyl)-2,3-dihydro-1H-indol-6-yl]-4-propoxybenzene-1-sulfonamide
    • N-[1-(2,2-dimethylpropanoyl)-2,3-dihydroindol-6-yl]-4-propoxybenzenesulfonamide
    • AKOS024498314
    • 1040660-67-0
    • F5099-0351
    • N-(1-pivaloylindolin-6-yl)-4-propoxybenzenesulfonamide
    • VU0635749-1
    • Inchi: 1S/C22H28N2O4S/c1-5-14-28-18-8-10-19(11-9-18)29(26,27)23-17-7-6-16-12-13-24(20(16)15-17)21(25)22(2,3)4/h6-11,15,23H,5,12-14H2,1-4H3
    • InChI Key: RKCCXJVLIODNKI-UHFFFAOYSA-N
    • SMILES: C1(S(NC2=CC3=C(C=C2)CCN3C(=O)C(C)(C)C)(=O)=O)=CC=C(OCCC)C=C1

Computed Properties

  • Exact Mass: 416.17697855g/mol
  • Monoisotopic Mass: 416.17697855g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 7
  • Complexity: 659
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 84.1Ų

N-[1-(2,2-dimethylpropanoyl)-2,3-dihydro-1H-indol-6-yl]-4-propoxybenzene-1-sulfonamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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F5099-0351-2μmol
N-[1-(2,2-dimethylpropanoyl)-2,3-dihydro-1H-indol-6-yl]-4-propoxybenzene-1-sulfonamide
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$57.0 2023-09-10
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F5099-0351-20μmol
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F5099-0351-2mg
N-[1-(2,2-dimethylpropanoyl)-2,3-dihydro-1H-indol-6-yl]-4-propoxybenzene-1-sulfonamide
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F5099-0351-3mg
N-[1-(2,2-dimethylpropanoyl)-2,3-dihydro-1H-indol-6-yl]-4-propoxybenzene-1-sulfonamide
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F5099-0351-4mg
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F5099-0351-5mg
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F5099-0351-10mg
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